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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of reagents is paramount to the success of a
reaction, influencing yield, purity, and scalability. Among the vast array of available synthons,
mesoxalic acid derivatives, particularly disodium mesoxalate and diethyl mesoxalate, present
distinct properties and applications. This guide provides an objective comparison of their
performance, supported by available data and experimental protocols, to aid researchers in
selecting the optimal reagent for their synthetic endeavors.

Overview and Physicochemical Properties

Diethyl mesoxalate is a highly reactive vicinal tricarbonyl compound, characterized by a highly
electrophilic central carbonyl group flanked by two ester functionalities.[1] This inherent
reactivity makes it a versatile building block in a multitude of organic transformations.[1][2] In
contrast, disodium mesoxalate is the salt of mesoxalic acid. It is crucial to note that
commercially available "disodium mesoxalate monohydrate" is, in fact, sodium
dihydroxymalonate, where the central carbonyl group exists in its hydrated form.[3][4][5] This
structural difference significantly impacts its reactivity and solubility.
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Property Disodium Mesoxalate Diethyl Mesoxalate
Disodium oxomalonate, Diethyl 2-oxopropanedioate,
Synonyms o )
Disodium ketomalonate Diethyl ketomalonate[6][7]
CAS Number 31635-99-1 (monohydrate)[4] 609-09-6[2]
Molecular Formula C3Naz20s5[8] C7H1005[9]
Molecular Weight 162.01 g/mol 174.15 g/mol [9]

Physical Form

Crystalline solid[4]

Colorless to yellow liquid[2][9]

Solubility

Soluble in water

Soluble in ethanol, diethyl

ether, chloroform[2]

Reactivity

Low electrophilicity of the

hydrated carbonyl

High electrophilicity of the

central carbonyl group[1]

Reactivity and Applications in Organic Synthesis

The disparate chemical nature of disodium mesoxalate and diethyl mesoxalate dictates their

utility in organic synthesis.

Diethyl Mesoxalate: A Versatile Electrophile

The highly polarized keto group in diethyl mesoxalate renders it an excellent electrophile,

enabling reactions with a wide range of nucleophiles, including those considered weak, such as

acid amides.[1] Its applications are extensive and well-documented:

o Heterocycle Synthesis: Diethyl mesoxalate is a key precursor in the synthesis of various

heterocyclic compounds.[1] A notable example is its use in the synthesis of the antiviral drug

favipiravir, where it undergoes condensation with ethylenediamine.[1]

o Condensation Reactions: It readily participates in condensation reactions with active

methylene compounds, such as in the Knoevenagel condensation, to yield electron-deficient

alkenes.[1]

o Cycloaddition and Ene Reactions: The central carbonyl group can act as a dienophile in

cycloaddition reactions and participate in ene reactions, leading to the formation of complex
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functionalized molecules.[1][2]

o Synthesis of Barbiturates: While diethyl malonate is more common, mesoxalic acid
derivatives can be used in the synthesis of barbiturates and their derivatives through
condensation with urea or its derivatives.[10][11][12][13]

Disodium Mesoxalate: Limited Synthetic Utility

The available literature on the direct application of disodium mesoxalate (as the anhydrous
diketone) in organic synthesis is sparse. The prevalence of its hydrated form, disodium
dihydroxymalonate, significantly reduces the electrophilicity of the central carbon, thereby
limiting its utility in reactions where a strong electrophilic carbonyl is required. While mesoxalic
acid itself can be used in some reactions, the disodium salt is not a commonly employed
reagent for the transformations typically associated with its diethyl ester counterpart.[1][3] Its
primary role appears to be as a salt of the parent acid.

Experimental Data: A Comparative Look

Direct comparative experimental data for disodium mesoxalate and diethyl mesoxalate in the
same reaction is not readily available in the literature, likely due to the infrequent use of the
former. However, we can present representative yields for reactions involving diethyl
mesoxalate.
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Reaction Type  Reactants Product Yield (%) Reference
Heterocycle )
i Diethyl Ethyl 3-
Synthesis )
o mesoxalate, hydroxypyrazine- 89% [14]
(Favipiravir o
Ethylenediamine  2-carboxylate
precursor)
Diethyl 5-(2-
mesoxalate, 2- Methoxybenzylid
Knoevenagel Methoxybenzald ene)-2- Not specified, but [15][16]
Condensation ehyde, thioxodihydropyri  a known reaction
Thiobarbituric midine-
acid 4,6(1H,5H)-dione
_ Diethyl , _
Imidazolone Functionalized
) mesoxalate, o 85% 2]
Synthesis o imidazolone
Guanidines

Experimental Protocols

1. Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate (Favipiravir Precursor)

This protocol is adapted from a procedure for the synthesis of favipiravir.

e Reactants: Diethyl mesoxalate, Ethylenediamine.

e Procedure:

[¢]

[e]

o

TLC).

o

crystallization or chromatography.

Dissolve ethylenediamine in an appropriate solvent (e.g., ethanol).

Add diethyl mesoxalate dropwise to the solution at room temperature.

Stir the reaction mixture for a specified time until the reaction is complete (monitored by

The product, ethyl 3-hydroxypyrazine-2-carboxylate, can be isolated and purified by
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» Note: The specific reaction conditions, such as solvent and reaction time, may vary and
should be optimized.

2. General Protocol for Knoevenagel Condensation

This is a general procedure for the Knoevenagel condensation of an aldehyde with an active
methylene compound, catalyzed by a weak base.

o Reactants: Diethyl mesoxalate, Aldehyde (e.g., 2-methoxybenzaldehyde), Active methylene
compound (e.g., thiobarbituric acid), and a weak base catalyst (e.g., piperidine or pyridine).

e Procedure:

o Dissolve the aldehyde and the active methylene compound in a suitable solvent (e.g.,

ethanol).
o Add a catalytic amount of the weak base to the solution.
o Add diethyl mesoxalate to the reaction mixture.
o Stir the reaction at room temperature or with gentle heating until completion.

o The product, an a,3-unsaturated compound, often precipitates from the reaction mixture
and can be collected by filtration.

Logical Workflow for Reagent Selection

/@———» Select Diethyl Mesoxalate
Requirement for a
strong electrophilic

ketone functionality? [ Consider alternative reagents.

I\[o}

Disodium Mesoxalate is
likely unsuitable.
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Caption: Decision workflow for selecting between disodium mesoxalate and diethyl
mesoxalate.

Reaction Pathway: Knoevenagel Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617692?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

